Cas no 1865122-79-7 (6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine)

• Product Name: 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine
• CAS No: 1865122-79-7
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 4776168
• Update Time: 2025-06-26

6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine
• 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine

• Inchi： 1S/C10H14N4/c11-8-6-9(14-4-1-5-14)13-10(12-8)7-2-3-7/h6-7H,1-5H2,(H2,11,12,13)
• InChI Key： GCBXMPFOFNTDLR-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N)=NC(C3CC3)=N2)CCC1

Computed Properties

• Exact Mass: 190.121846464 g/mol
• Monoisotopic Mass: 190.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.25
• XLogP3: 1
• Topological Polar Surface Area: 55

Additional information on 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine

Research Brief on 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine (CAS: 1865122-79-7): Recent Advances and Applications

6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine (CAS: 1865122-79-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of kinase inhibition and targeted therapy. This research brief aims to summarize the latest findings related to this compound, highlighting its relevance in drug discovery and development.

The compound's structure features an azetidine ring and a cyclopropyl group, which contribute to its unique binding affinity and selectivity for specific biological targets. Recent synthetic approaches have optimized the yield and purity of 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine, enabling more robust preclinical evaluations. Computational modeling and X-ray crystallography studies have further elucidated its interaction with target proteins, providing insights into its potential as a lead compound for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, particularly those involving protein kinases. For instance, recent research has shown that 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine exhibits inhibitory activity against certain tyrosine kinases, which are implicated in various cancers and inflammatory diseases. These findings suggest its potential as a therapeutic agent for conditions such as non-small cell lung cancer (NSCLC) and rheumatoid arthritis.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Additionally, toxicity assessments have revealed a manageable safety profile, supporting its progression to advanced preclinical stages.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of derivatives and analogs of 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine. These efforts aim to improve its potency, selectivity, and drug-like properties. Recent patent filings highlight the growing interest in this compound class, with potential applications extending beyond oncology to neurodegenerative and infectious diseases.

In conclusion, 6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-amine represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should focus on advancing its clinical translation and exploring its full therapeutic potential.